Cas no 2096329-81-4 (4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid)

• Product Name: 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid
• CAS No: 2096329-81-4
• MF: C₁₀H₁₃BF₃NO₄S
• MW: 311.085732221603
• MDL: MFCD18783151
• CID: 4637784
• Update Time: 2025-06-14

4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid
• C10H13BF3NO4S
• Y2669
• [4-(propylsulfamoyl)-2-(trifluoromethyl)phenyl]boronic acid
• (4-(N-Propylsulfamoyl)-2-(trifluoromethyl)phenyl)boronic acid

• MDL： MFCD18783151
• Inchi： 1S/C10H13BF3NO4S/c1-2-5-15-20(18,19)7-3-4-9(11(16)17)8(6-7)10(12,13)14/h3-4,6,15-17H,2,5H2,1H3
• InChI Key： ASODGCPJAVWBFD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C(F)(F)F)C=1)(NCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid

Comprehensive Overview of 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS No. 2096329-81-4)

4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS No. 2096329-81-4) is a specialized boronic acid derivative with significant applications in pharmaceutical research, organic synthesis, and material science. This compound features a unique combination of sulfamoyl, trifluoromethyl, and phenylboronic acid functional groups, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Researchers and chemists frequently search for boronic acid derivatives, Suzuki-Miyaura catalysts, and trifluoromethylated compounds, reflecting its relevance in modern synthetic chemistry.

The molecular structure of 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid includes a propylsulfamoyl moiety, which enhances its solubility and reactivity in polar solvents. This property is critical for applications in drug discovery, where solubility and bioavailability are key concerns. Recent trends in AI-driven drug design and high-throughput screening have increased demand for such functionalized boronic acids, as they serve as building blocks for protease inhibitors and bioconjugation strategies.

In the context of green chemistry, 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid aligns with the growing emphasis on sustainable synthesis. Its boronic acid group enables efficient C-C bond formation under mild conditions, reducing energy consumption and waste generation. This aligns with searches for eco-friendly catalysts and low-toxicity reagents, which are trending topics in academic and industrial forums.

The trifluoromethyl group in this compound contributes to its metabolic stability, a feature highly sought after in agrochemicals and pharmaceuticals. Users often inquire about CF3-containing compounds due to their role in improving drug half-life and binding affinity. Additionally, the sulfamoyl functionality opens doors to hydrogen bonding interactions, making it valuable for enzyme targeting and molecular recognition studies.

From a technical perspective, CAS No. 2096329-81-4 is cataloged in major chemical databases like PubChem and Reaxys, often associated with queries about synthetic protocols and spectroscopic data. Its purity and stability under standard storage conditions make it a reliable choice for bench-scale reactions and scale-up processes. Researchers also explore its potential in PET radiotracer development, leveraging the boronic acid group for isotope labeling.

In summary, 4-(N-Propylsulfamoyl)-2-trifluoromethylphenylboronic acid exemplifies innovation in organoboron chemistry, addressing contemporary needs in drug development, catalysis, and sustainable synthesis. Its multifaceted properties continue to inspire advancements across interdisciplinary fields, cementing its status as a pivotal compound in modern science.